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Compound of Interest

Compound Name: Methyl 3-amino-5-methylbenzoate

Cat. No.: B099481 Get Quote

Technical Guide: Methyl 3-amino-5-
methylbenzoate
CAS Number: 18595-15-8

For Research, Scientific, and Drug Development Professionals

This technical guide provides comprehensive information on Methyl 3-amino-5-
methylbenzoate, a key chemical intermediate. This document details its physicochemical

properties, outlines a detailed experimental protocol for its synthesis via Fischer esterification,

and includes relevant safety information.

Compound Identification and Properties
Methyl 3-amino-5-methylbenzoate is an aromatic amine and ester compound. Its structure is

foundational for the synthesis of more complex molecules in medicinal chemistry and materials

science.

Table 1: Physicochemical and Identification Data for Methyl 3-amino-5-methylbenzoate
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Property Value Reference(s)

CAS Number 18595-15-8 [1]

Molecular Formula C₉H₁₁NO₂ [2]

Molecular Weight 165.19 g/mol [2]

Appearance Yellow to brown solid [2]

Boiling Point 303.1 ± 22.0 °C (Predicted) [3]

Density 1.132 ± 0.06 g/cm³ (Predicted) [3]

Purity (HPLC) 97.21% [2]

Storage
2-8°C, protect from light, store

under inert atmosphere
[2][3]

¹H NMR Spectrum Consistent with structure [2]

Experimental Protocols: Synthesis
The most common and direct method for the preparation of Methyl 3-amino-5-
methylbenzoate is the acid-catalyzed Fischer esterification of its parent carboxylic acid, 3-

amino-5-methylbenzoic acid. The following protocol is a representative procedure based on

established methods for analogous compounds.[4][5][6]

Synthesis via Fischer Esterification
This procedure involves the reaction of 3-amino-5-methylbenzoic acid with methanol in the

presence of a strong acid catalyst, typically concentrated sulfuric acid, under reflux conditions.

[7]

Materials and Reagents:

3-amino-5-methylbenzoic acid

Anhydrous methanol (MeOH)

Concentrated sulfuric acid (H₂SO₄)
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Saturated sodium bicarbonate (NaHCO₃) solution

Ethyl acetate (EtOAc)

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Deionized water

Equipment:

Round-bottom flask

Reflux condenser

Magnetic stirrer and stir bar

Heating mantle

Separatory funnel

Beakers and Erlenmeyer flasks

Rotary evaporator

Vacuum filtration apparatus (e.g., Büchner funnel)

Detailed Methodology:

Reaction Setup: In a round-bottom flask of appropriate size, dissolve 3-amino-5-

methylbenzoic acid (1.0 eq) in anhydrous methanol (approx. 10-15 mL per gram of acid).

Place a magnetic stir bar in the flask.

Catalyst Addition: While stirring the solution, slowly and cautiously add concentrated sulfuric

acid (0.1-0.2 eq) dropwise. The addition is exothermic and may cause the precipitation of the

aminobenzoic acid salt, which will redissolve as the reaction heats.
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Reflux: Attach a reflux condenser to the flask and heat the mixture to a gentle reflux using a

heating mantle. Continue heating under reflux for 4-6 hours. The progress of the reaction can

be monitored by Thin Layer Chromatography (TLC).

Work-up - Quenching and Neutralization: After the reaction is complete, allow the mixture to

cool to room temperature. Concentrate the mixture using a rotary evaporator to remove the

excess methanol.

Carefully pour the residue into a beaker containing ice water. This will precipitate the crude

product.

Slowly add a saturated solution of sodium bicarbonate (NaHCO₃) to the aqueous mixture

with stirring until gas evolution ceases and the pH is neutral to slightly basic (pH 7-8). This

step neutralizes the sulfuric acid catalyst and deprotonates any remaining ammonium salt of

the product.

Extraction: Transfer the neutralized mixture to a separatory funnel. Extract the aqueous layer

with ethyl acetate (3 x volume of the aqueous layer).

Combine the organic extracts and wash them sequentially with deionized water and then

with brine.

Drying and Solvent Removal: Dry the combined organic layer over anhydrous magnesium

sulfate or sodium sulfate. Filter off the drying agent.

Isolation of Product: Remove the solvent (ethyl acetate) from the filtrate using a rotary

evaporator to yield the crude Methyl 3-amino-5-methylbenzoate.

Purification
The crude product can be purified by recrystallization.

Dissolve the crude solid in a minimum amount of a hot solvent, such as a mixture of ethanol

and water or toluene.

Allow the solution to cool slowly to room temperature, and then in an ice bath to induce

crystallization.
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Collect the purified crystals by vacuum filtration, wash with a small amount of cold solvent,

and dry under vacuum.

Workflow and Process Visualization
The synthesis and purification process can be visualized as a sequential workflow.
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Reaction Stage

Work-up & Isolation

Purification

1. Dissolve 3-amino-5-
methylbenzoic acid in MeOH

2. Add conc. H₂SO₄ (catalyst)

3. Heat to reflux for 4-6 hours

4. Cool & remove excess MeOH

Reaction complete

5. Quench with ice water

6. Neutralize with NaHCO₃

7. Extract with Ethyl Acetate

8. Wash organic layer

9. Dry over MgSO₄

10. Evaporate solvent

11. Recrystallize from
 a suitable solvent

Crude Product

12. Filter and dry crystals

Final Product:
Methyl 3-amino-5-methylbenzoate

Purified Product

Click to download full resolution via product page

Caption: Workflow for the synthesis and purification of Methyl 3-amino-5-methylbenzoate.
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Safety and Handling
For detailed safety information, refer to the Safety Data Sheet (SDS) of the compound and its

structural analogs. General precautions are summarized below.

Table 2: General Safety and Hazard Information

Hazard Type Precautionary Statement Reference(s)

Eye Irritation

Causes serious eye irritation.

Wear protective eyeglasses or

chemical safety goggles.

[8]

Skin Irritation

May cause skin irritation. Wear

appropriate protective gloves

and clothing.

[8]

Inhalation

May cause respiratory

irritation. Use only outdoors or

in a well-ventilated area.

[8]

Ingestion

Harmful if swallowed. Do not

eat, drink, or smoke when

using this product.

[9]

Handling

Avoid contact with skin, eyes,

and clothing. Wash hands

thoroughly after handling.

[8]

Storage

Keep containers tightly closed

in a dry, cool, and well-

ventilated place.

[8]

Incompatible Materials
Strong oxidizing agents, strong

acids, and strong bases.
[8]

This guide is intended for use by qualified professionals and should be supplemented with

institutional safety protocols and a thorough literature review before any experimental work is

undertaken.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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